Cas no 1480374-59-1 (5-(2,5-dimethylfuran-3-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(2,5-dimethylfuran-3-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 1480374-59-1
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 5863713
• PubChem ID: 112706801
• Update Time: 2025-06-14

5-(2,5-dimethylfuran-3-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-dimethylfuran-3-yl)-1,2-oxazole-4-carboxylic acid
• 1480374-59-1
• EN300-1828122

• Inchi： 1S/C10H9NO4/c1-5-3-7(6(2)14-5)9-8(10(12)13)4-11-15-9/h3-4H,1-2H3,(H,12,13)
• InChI Key： CAJAUNLPPKTPTI-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C2=C(C(=O)O)C=NO2)=C1C

Computed Properties

• Exact Mass: 207.05315777g/mol
• Monoisotopic Mass: 207.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.5Ų

Additional information on 5-(2,5-dimethylfuran-3-yl)-1,2-oxazole-4-carboxylic acid

Recent Advances in the Study of 5-(2,5-dimethylfuran-3-yl)-1,2-oxazole-4-carboxylic acid (CAS: 1480374-59-1)

The compound 5-(2,5-dimethylfuran-3-yl)-1,2-oxazole-4-carboxylic acid (CAS: 1480374-59-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, which combines a furan ring with an oxazole-carboxylic acid moiety, has been the subject of several studies aimed at exploring its biological activity, synthetic pathways, and pharmacological properties. This research brief provides an overview of the latest findings related to this compound, highlighting its relevance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 5-(2,5-dimethylfuran-3-yl)-1,2-oxazole-4-carboxylic acid, with particular emphasis on its role as a building block for more complex molecules. Researchers have developed efficient synthetic routes to produce this compound in high yields and purity, enabling further investigation of its biological properties. The compound's structural versatility makes it a promising candidate for the design of novel inhibitors targeting enzymes such as kinases and proteases, which are critical in various disease pathways.

In vitro and in vivo studies have demonstrated that 5-(2,5-dimethylfuran-3-yl)-1,2-oxazole-4-carboxylic acid exhibits moderate to high activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Mechanistic studies indicate that the compound may interfere with cell proliferation by modulating key signaling pathways. Additionally, its anti-inflammatory properties have been explored, with preliminary results showing inhibition of pro-inflammatory cytokines in animal models. These findings underscore the compound's multifunctional nature and its potential for therapeutic applications beyond oncology.

Another area of interest is the compound's pharmacokinetic profile. Recent pharmacokinetic studies have revealed favorable absorption and distribution characteristics, although further optimization may be required to improve its metabolic stability and bioavailability. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide the design of derivatives with enhanced pharmacological properties. These efforts are expected to yield more potent and selective analogs in the near future.

In conclusion, 5-(2,5-dimethylfuran-3-yl)-1,2-oxazole-4-carboxylic acid (CAS: 1480374-59-1) represents a promising scaffold for drug development, with demonstrated biological activity and potential for further optimization. Ongoing research is likely to uncover additional applications and refine its therapeutic utility. As the field advances, this compound may serve as a cornerstone for the development of new treatments targeting a range of diseases, from cancer to inflammatory disorders.